Cas no 1346747-24-7 (Carbuterol-d9 Hemisulfate Salt)

• Product Name: Carbuterol-d9 Hemisulfate Salt
• CAS No: 1346747-24-7
• MF: C₁₃H₂₁N₃O₃
• MW: 276.379598379135
• CID: 2245408
• PubChem ID: 71314560
• Update Time: 2025-08-05

Carbuterol-d9 Hemisulfate Salt Chemical and Physical Properties

Names and Identifiers

• Carbuterol-d9 Hemisulfate Salt
• Carbuterol-d9
• [5-[2-[[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-1-hydroxyethyl]-2-hydroxyph
• [5-[2-[[1,1,1,3,3,3-Hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]-1-hydroxyethyl]-2-hydroxyphenyl]urea
• HY-137312S
• 1346747-24-7
• CS-0202904
• [2-hydroxy-5-(1-hydroxy-2-{[2-(?H?)methyl(1,1,1,3,3,3-?H?)propan-2-yl]amino}ethyl)phenyl]urea

• Inchi： 1S/C13H21N3O3/c1-13(2,3)15-7-11(18)8-4-5-10(17)9(6-8)16-12(14)19/h4-6,11,15,17-18H,7H2,1-3H3,(H3,14,16,19)/i1D3,2D3,3D3
• InChI Key： KEMXXQOFIRIICG-GQALSZNTSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC(N)=O)O)CNC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 276.21478225g/mol
• Monoisotopic Mass: 276.21478225g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: -0.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 447.4±45.0 °C at 760 mmHg
• Flash Point: 224.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Carbuterol-d9 Hemisulfate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Carbuterol-d9 Hemisulfate Salt

Carbuterol-d9 Hemisulfate Salt: A Comprehensive Overview

Carbuterol-d9 Hemisulfate Salt, also known by its CAS number CAS No. 1346747-24-7, is a highly specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a derivative of carbuterol, a β2-adrenergic receptor agonist, which is widely used in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The addition of the deuterium label (d9) and the hemisulfate salt form introduces unique properties that make it invaluable for research and therapeutic applications.

The synthesis of Carbuterol-d9 Hemisulfate Salt involves advanced chemical processes that ensure high purity and stability. The deuterium labeling is strategically incorporated to enhance the compound's pharmacokinetic profile, making it more suitable for use in preclinical and clinical studies. Recent advancements in isotopic labeling techniques have further refined the production process, ensuring consistent quality and reliability.

In terms of pharmacology, Carbuterol-d9 Hemisulfate Salt exhibits potent bronchodilatory effects, which are mediated through its interaction with β2-adrenergic receptors. Studies have shown that the deuterium substitution improves the compound's bioavailability and reduces its susceptibility to metabolic degradation, thereby prolonging its therapeutic effects. This makes it a promising candidate for the development of long-acting bronchodilators.

The hemisulfate salt form of carbuterol is particularly advantageous due to its enhanced solubility in aqueous solutions, which facilitates its administration via various routes, including oral, inhalation, and parenteral pathways. This versatility in administration has expanded its potential applications in both acute and chronic respiratory conditions.

Recent research has also explored the use of Carbuterol-d9 Hemisulfate Salt in combination therapies for managing respiratory diseases. By leveraging its synergistic effects with other classes of medications, such as corticosteroids and anticholinergics, researchers aim to develop more effective treatment regimens with fewer side effects.

In addition to its therapeutic applications, Carbuterol-d9 Hemisulfate Salt has found utility in analytical chemistry as a reference standard for mass spectrometry-based assays. Its isotopic labeling allows for precise quantification and identification in complex biological matrices, making it an essential tool in drug discovery and development.

The growing interest in deuterated compounds stems from their potential to address limitations associated with traditional pharmaceutical agents. By incorporating deuterium into critical positions within the molecular structure, researchers can modulate pharmacokinetic properties while maintaining or enhancing therapeutic efficacy.

In conclusion, Carbuterol-d9 Hemisulfate Salt represents a cutting-edge advancement in medicinal chemistry, offering innovative solutions for respiratory therapy and analytical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical benefits, this compound is poised to play a pivotal role in shaping future treatments for respiratory disorders.